1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C19H21N5O2/c1-14-11-17(21-13-20-14)22-9-7-15(8-10-22)23-12-18(25)24(19(23)26)16-5-3-2-4-6-16/h2-6,11,13,15H,7-10,12H2,1H3
• InChI Key: TYXBZMDCZFFISZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCC(CC2)N3CC(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione, also known as MPPD, is a novel compound with potential applications in a variety of fields, including medicine, biotechnology, and chemistry. It is a heterocyclic compound, consisting of a piperidine ring, a pyrimidine ring, and an imidazolidine ring. MPPD has been studied for its ability to act as an enzyme inhibitor, as a potential therapeutic agent, and as a chemical reagent.

Mechanism of Action

The exact mechanism of action of 1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione is not yet fully understood. However, it is believed to act as an enzyme inhibitor by binding to the active site of the enzyme and preventing the enzyme from catalyzing its reaction. In addition, it is believed to interact with proteins and other molecules in the cell, affecting their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to act as an enzyme inhibitor, which can have a variety of effects on biochemical and physiological processes. In addition, it has been found to interact with proteins and other molecules in the cell, affecting their function.

Advantages and Limitations for Lab Experiments

The use of 1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively easy to synthesize and is relatively stable in solution. In addition, it can be used to study a variety of biochemical and physiological processes. However, there are some limitations to using this compound in laboratory experiments. For example, it can be difficult to obtain pure this compound, and it can be toxic at high concentrations.

Future Directions

The potential applications of 1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione are still being explored. Possible future directions for research include further investigation into its mechanism of action, its potential therapeutic applications, and its use as a model compound for the development of new drugs. In addition, further research could be conducted into its biochemical and physiological effects, as well as its potential use in other fields such as biotechnology and chemistry.

Synthesis Methods

1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione can be synthesized using a variety of methods, including the reaction of piperidine, pyrimidine, and imidazolidine. In a typical synthesis, the piperidine and pyrimidine are reacted in a 1:1 molar ratio in a solvent such as dichloromethane. The imidazolidine is then added and the reaction is heated to a temperature of 100-120°C for several hours. The reaction mixture is then cooled, filtered, and purified to yield the desired product.

Scientific Research Applications

1-[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has been studied for its potential applications in a variety of scientific research areas. It has been used as an enzyme inhibitor in biochemical studies, as a therapeutic agent in drug development, and as a chemical reagent in chemical synthesis. In addition, this compound has been used to study protein-protein interactions and as a model compound for the development of new drugs.